Cas no 2138083-97-1 (2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid)

• Product Name: 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid
• CAS No: 2138083-97-1
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• CID: 5844733
• PubChem ID: 165494383
• Update Time: 2025-11-01

2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid
• 2-[(3-fluoropropyl)(methyl)amino]quinazoline-5-carboxylic acid
• EN300-1162513
• 2138083-97-1

• Inchi： 1S/C13H14FN3O2/c1-17(7-3-6-14)13-15-8-10-9(12(18)19)4-2-5-11(10)16-13/h2,4-5,8H,3,6-7H2,1H3,(H,18,19)
• InChI Key： CHRJKIAZGKIQJR-UHFFFAOYSA-N
• SMILES： FCCCN(C)C1N=CC2C(C(=O)O)=CC=CC=2N=1

Computed Properties

• Exact Mass: 263.10700486g/mol
• Monoisotopic Mass: 263.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid

2-(3-Fluoropropyl)(Methyl)Aminoquinazoline-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2138083-97-1, known as 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse biological activities. The quinazoline core is a key structural element in this molecule, contributing to its unique pharmacological properties.

The 5-carboxylic acid substituent in this compound plays a crucial role in its solubility and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted the potential of this compound as a targeted therapeutic agent in various disease states, particularly in oncology. The presence of the 3-fluoropropyl group introduces additional complexity to the molecule, enhancing its ability to interact with specific biological targets.

One of the most notable aspects of 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid is its ability to modulate key signaling pathways involved in cancer progression. Research has demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent. The methylamino group within the molecule contributes to its stability and enhances its binding affinity to cellular receptors.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular mechanisms underlying the activity of this compound. For instance, molecular docking studies have revealed that 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid interacts effectively with kinase enzymes, which are often overexpressed in cancer cells. This interaction disrupts critical signaling pathways, leading to apoptosis in cancer cells while sparing normal cells.

In addition to its anti-cancer properties, this compound has also shown promise in other therapeutic areas. For example, preclinical studies suggest that it may possess anti-inflammatory and neuroprotective effects, making it a versatile candidate for drug development. The carboxylic acid group's ability to form hydrogen bonds with biomolecules is thought to contribute significantly to these effects.

The synthesis of 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the synthetic pathway to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical testing.

From an SEO perspective, this compound's name and related terms such as quinazoline derivatives, carboxylic acid-containing compounds, and fluorinated aromatic compounds are highly relevant keywords. These terms are frequently searched by researchers and pharmaceutical professionals, making them essential for optimizing the visibility of scientific articles and product descriptions related to this compound.

In conclusion, 2-(3-fluoropropyl)(methyl)aminoquinazoline-5-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.